Cas no 1226165-00-9 (1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol
• CAS No: 1226165-00-9
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6222693
• PubChem ID: 82076310
• Update Time: 2025-10-29

1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol
• EN300-1998378
• 1226165-00-9

• Inchi： 1S/C10H14FNO2/c1-14-10-3-2-8(11)4-7(10)5-9(13)6-12/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： UAQCOCLMRHFCLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(CN)O)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol

Professional Introduction to 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol (CAS No: 1226165-00-9)

1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol, identified by its CAS number 1226165-00-9, is a significant compound in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for pharmaceutical applications, particularly in the development of novel therapeutic agents. The unique structural features of this molecule, including its fluoro and methoxy substituents, contribute to its potential as a building block for more complex drug candidates.

The molecular structure of 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol consists of a propanol backbone substituted with a phenyl ring at the third carbon position. The phenyl ring is further modified with a fluoro atom at the fifth position and a methoxy group at the second position. This specific arrangement of functional groups makes the compound an attractive candidate for further chemical modifications and derivatization, which are essential steps in drug discovery processes.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of both amino and hydroxyl functional groups in 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol provides multiple sites for chemical manipulation, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, the amino group can be used for coupling reactions to form amides or peptidomimetics, while the hydroxyl group can participate in etherification or esterification reactions.

The incorporation of a fluoro atom into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. Fluorine atoms can influence metabolic stability, binding affinity, and cell membrane permeability, making them valuable in drug design. In the case of 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol, the fluoro substituent at the fifth position of the phenyl ring may contribute to improved bioavailability and reduced susceptibility to enzymatic degradation.

The methoxy group in this compound also plays a crucial role in its chemical behavior. Methoxy groups are often introduced into drug molecules to enhance solubility, improve metabolic stability, and increase lipophilicity. The presence of both fluoro and methoxy substituents in 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol suggests that it may exhibit a balance of these properties, making it suitable for various pharmacological applications.

In the context of current research, there is increasing evidence that compounds containing both amino and hydroxyl groups have potential applications in treating neurological disorders, inflammation, and cancer. The structural motif of 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol aligns well with this trend, as it provides a scaffold for developing molecules that can interact with biological targets involved in these diseases.

The synthesis of derivatives from 1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol has been explored by several research groups. For example, recent studies have demonstrated that this compound can be used to synthesize novel kinase inhibitors by incorporating additional functional groups that target specific enzymatic domains. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways associated with cancer cell proliferation.

1-amino-3-(5-fluoro-2-methoxyphenyl)propan-2-ol strong>. These computational approaches have helped researchers predict the binding affinity and selectivity of new derivatives, thereby accelerating the drug discovery process. 1-amino -3 - ( 5 - fluoro - 2 - meth oxy phen yl ) pro pan - 2 - ol as a synthetic intermediate has also been highlighted in recent publications. Researchers have utilized this compound to develop libraries of diverse molecules for high-throughput screening (HTS) campaigns. HTS is an essential technique in drug discovery that allows for the rapid testing of large collections of compounds against biological targets.